D,L-2-Amino-3-phosphonopropionic Acid

• CAS No.: 5652-28-8
• Product Name: D,L-2-Amino-3-phosphonopropionic Acid
• Molecular Formula: C3H8NO5P
• Molecular Weight: 169.07 g/mol
• IUPAC Name: 2-amino-3-phosphonopropanoic acid
• Standard InChI: InChI=1S/C3H8NO5P/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H2,7,8,9)
• Standard InChIKey: LBTABPSJONFLPO-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)N)P(=O)(O)O
• Canonical SMILES: C(C(C(=O)O)N)P(=O)(O)O
• Appearance: Assay:≥95%A crystalline solid
• Physical Description: Solid
• Description: 2-Amino-3-phosphonopropionic acid, also known as phosphonoalanine or 2-amino-3-phosprop, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Amino-3-phosphonopropionic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 2-Amino-3-phosphonopropionic acid has been found throughout most human tissues. 2-Amino-3-phosphonopropionic acid exists in all eukaryotes, ranging from yeast to humans. 1-Deoxy-D-xylulose 5-phosphate and 2-amino-3-phosphonopropionic acid can be converted into pyridoxine 5'-phosphate; which is catalyzed by the enzyme pyridoxine 5'-phosphate synthase.; 2-amino-3-phosphonopropanoic acid is a non-proteinogenc alpha-amino acid that is alanine in which one of the hydrogens of the terminal methyl group has been replaced by a dihydroxy(oxido)-lambda(5)-phosphanyl group. It has a role as a metabotropic glutamate receptor antagonist and a human metabolite. It is a non-proteinogenic alpha-amino acid, a member of phosphonic acids and an alanine derivative.
• Synonyms: 2-amino-3-phosphono-propionic acid; 2-amino-3-phosphonopropionate; 2-amino-3-phosphonopropionic acid; 2-amino-3-phosphonopropionic acid, (DL)-isomer; 2-amino-3-phosphonopropionic acid, sodium salt; 2-amino-3-phosphopropionic acid; 2-amino-3-PHOSPROP; 2-AP3; L-AP3; phosphonoalanine
• PubChem Compound: 3857
• Last Modified: Nov 11 2021